Cas no 1643579-82-1 (4-Bromo-(2-methylethylamino-5-methyl-d11)-thiazole)

• Product Name: 4-Bromo-(2-methylethylamino-5-methyl-d11)-thiazole
• CAS No: 1643579-82-1
• MF: C₇H₁₁BrN₂S
• MW: 246.212417840958
• CID: 6810621
• PubChem ID: 133553986
• Update Time: 2025-03-06

4-Bromo-(2-methylethylamino-5-methyl-d11)-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-(2-methylethylamino-5-methyl-d11)-thiazole
• CS-19988
• 1643579-82-1

• Inchi： 1S/C7H11BrN2S/c1-4-10(3)7-9-6(8)5(2)11-7/h4H2,1-3H3/i1D3,2D3,3D3,4D2
• InChI Key： DYTVEJZMUHGRNT-BIQBMNTRSA-N
• SMILES： BrC1=C(C([2H])([2H])[2H])SC(=N1)N(C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 245.05168Da
• Monoisotopic Mass: 245.05168Da
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.4Ų